Cas no 1181620-36-9 (1-(3,4-Dichlorophenyl)-2-butanol)

• Product Name: 1-(3,4-Dichlorophenyl)-2-butanol
• CAS No: 1181620-36-9
• MF: C₁₀H₁₂Cl₂O
• MW: 219.107681274414
• MDL: MFCD11937161
• CID: 5167158
• PubChem ID: 23194938
• Update Time: 2026-03-04

1-(3,4-Dichlorophenyl)-2-butanol Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-Dichlorophenyl)-2-butanol
• 1-(3,4-dichlorophenyl)butan-2-ol

• MDL： MFCD11937161
• Inchi： 1S/C10H12Cl2O/c1-2-8(13)5-7-3-4-9(11)10(12)6-7/h3-4,6,8,13H,2,5H2,1H3
• InChI Key： RKURVTZQAABWSG-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CC(CC)O)Cl

Computed Properties

• Exact Mass: 218.0265204g/mol
• Monoisotopic Mass: 218.0265204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes